Cas no 898759-87-0 (2-(4-Iodobenzoyl)oxazole)

• Product Name: 2-(4-Iodobenzoyl)oxazole
• CAS No: 898759-87-0
• MF: C₁₀H₆INO₂
• MW: 299.064614772797
• MDL: MFCD07699356
• CID: 875235
• PubChem ID: 24723647
• Update Time: 2025-04-19

2-(4-Iodobenzoyl)oxazole Chemical and Physical Properties

Names and Identifiers

• (4-iodophenyl)-(1,3-oxazol-2-yl)methanone
• 2-(4-IODOBENZOYL)OXAZOLE
• 2-(4-IODOBENZOYL)-1,3-OXAZOLE
• MFCD07699356
• DTXSID80642083
• (4-Iodophenyl)(1,3-oxazol-2-yl)methanone
• 898759-87-0
• AKOS016019128
• 2-(4-Iodobenzoyl)oxazole

• MDL： MFCD07699356
• Inchi： 1S/C10H6INO2/c11-8-3-1-7(2-4-8)9(13)10-12-5-6-14-10/h1-6H
• InChI Key： XLQMFWVQAKMNIR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1=NC=CO1)=O

Computed Properties

• Exact Mass: 298.94433g/mol
• Monoisotopic Mass: 298.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.805
• Boiling Point: 381.9°C at 760 mmHg
• Flash Point: 184.7°C
• Refractive Index: 1.635